![molecular formula C13H15N3O B7571351 N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine](/img/structure/B7571351.png)
N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine
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Overview
Description
N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine, also known as EPM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPM is a pyrimidine-based compound that has been found to possess various pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
The exact mechanism of action of N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine is not fully understood, but it is believed to act through multiple pathways. This compound has been found to inhibit the production of inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. Additionally, this compound has been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In addition to its anti-inflammatory, analgesic, and antipyretic effects, this compound has been found to possess antioxidant properties. Studies have shown that this compound can effectively scavenge free radicals and protect against oxidative stress. Additionally, this compound has been found to have a positive effect on the immune system, enhancing the production of T cells and natural killer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine for lab experiments is its potential therapeutic applications. This compound has been found to be effective in animal models of arthritis, inflammation, and pain, making it a promising candidate for further research. However, there are also some limitations to using this compound in lab experiments. One of the main limitations is the complexity of its synthesis, which can make it difficult to obtain in large quantities. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to test its efficacy.
Future Directions
There are a number of potential future directions for research on N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine. One area of interest is the development of new therapeutic applications for this compound. For example, this compound has been found to have potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research on the mechanism of action of this compound could lead to the development of new drugs that target the same pathways. Finally, there is potential for the development of new synthesis methods for this compound, which could make it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been found to possess various pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects. While there are some limitations to using this compound in lab experiments, its potential therapeutic applications make it a promising candidate for further research.
Synthesis Methods
N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine can be synthesized through a multi-step process that involves the reaction of 3-ethoxybenzaldehyde with guanidine, followed by the reaction of the resulting compound with chloroacetic acid. The final product is obtained through the reaction of the intermediate compound with ammonia. The synthesis of this compound is a complex process that requires careful attention to detail and a high level of expertise.
Scientific Research Applications
N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine has been the subject of numerous scientific studies, primarily due to its potential therapeutic applications. Some of the most promising research on this compound has focused on its anti-inflammatory and analgesic effects. Studies have shown that this compound can effectively reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, this compound has been found to possess antipyretic effects, making it a potential treatment for fever.
Properties
IUPAC Name |
N-[(3-ethoxyphenyl)methyl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-2-17-12-6-3-5-11(9-12)10-16-13-14-7-4-8-15-13/h3-9H,2,10H2,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFZTVCZULQADKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)CNC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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